![molecular formula C12H10ClN5O B1242272 N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide](/img/structure/B1242272.png)
N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide
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Overview
Description
N-[[amino(2-pyrazinyl)methylidene]amino]-4-chlorobenzamide is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Antimycobacterial and Antifungal Properties
Several derivatives of N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide have shown promising antimycobacterial and antifungal properties. The compounds synthesized by condensing chlorides of substituted pyrazinecarboxylic acids with ring-substituted (chlorine) anilines exhibited varying degrees of inhibition against Mycobacterium tuberculosis and different fungal strains. These findings highlight the compound's potential application in treating tuberculosis and fungal infections (Doležal et al., 2010).
Antitubercular Bioactivity
The compound and its analogs are crucial in tuberculosis treatment due to their antitubercular properties. Synthesis methods like the Yamaguchi reaction have been employed to create pyrazinamide analogs with varying bioactivity against Mycobacterium tuberculosis, indicating the compound's significant role in developing antitubercular drugs (Wati et al., 2020).
properties
Product Name |
N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide |
---|---|
Molecular Formula |
C12H10ClN5O |
Molecular Weight |
275.69 g/mol |
IUPAC Name |
N-[(Z)-[amino(pyrazin-2-yl)methylidene]amino]-4-chlorobenzamide |
InChI |
InChI=1S/C12H10ClN5O/c13-9-3-1-8(2-4-9)12(19)18-17-11(14)10-7-15-5-6-16-10/h1-7H,(H2,14,17)(H,18,19) |
InChI Key |
TZCURNDLICSWOJ-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)N/N=C(/C2=NC=CN=C2)\N)Cl |
SMILES |
C1=CC(=CC=C1C(=O)NN=C(C2=NC=CN=C2)N)Cl |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NN=C(C2=NC=CN=C2)N)Cl |
solubility |
23.7 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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